Cas no 281652-10-6 (tert-butyl 4,4-difluoropiperidine-1-carboxylate)
Tert-butyl 4,4-difluoropiperidine-1-carboxylate is a fluorinated piperidine derivative commonly employed as a versatile intermediate in organic synthesis and pharmaceutical research. The tert-butoxycarbonyl (Boc) protecting group enhances its stability and facilitates selective deprotection under mild acidic conditions, making it suitable for multi-step synthetic routes. The 4,4-difluoropiperidine moiety introduces conformational rigidity and lipophilicity, which can influence the pharmacokinetic properties of target molecules. This compound is particularly valuable in the development of bioactive molecules, including enzyme inhibitors and receptor modulators, due to its ability to impart metabolic stability and improve binding affinity. Its high purity and well-characterized reactivity further support its utility in precision chemistry applications.
281652-10-6 structure
Product Name:tert-butyl 4,4-difluoropiperidine-1-carboxylate
CAS No:281652-10-6
MF:C10H17F2NO2
MW:221.244290113449
MDL:MFCD11054110
CID:1071032
PubChem ID:21192511
Update Time:2025-09-28
tert-butyl 4,4-difluoropiperidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-Butyl 4,4-difluoro-1-piperidinecarboxylate
- 1-N-Boc-4,4-difluoropiperidine
- [4,4']Bipiperidinyl-1-carboxylic acid tert-butyl ester
- [4,4']-Bipiperidinyl-1-carboxylic acid tert-butyl ester
- 1-tert-butoxycarbonyl-4,4'-bipiperidine
- AGN-PC-00FCHI
- N-(tert-Butoxycarbonyl)-4,4'-bipiperidine
- N-BOC-4,4'-BIPIPERIDINE
- SureCN118561
- tert butyl [4,4']bipiperidinyl-1-carboxylate
- tert-Butyl [4,4'-bipiperidine]-1-carboxylate
- tert-butyl 4,4-difluoropiperidine-1-carboxylate
- EN300-173653
- AS-50767
- AKOS015841218
- DB-189351
- 4,4-Difluoropiperidine-1-carboxylic acid tert-butyl ester
- A876774
- F1907-0037
- MFCD11054110
- SCHEMBL6228410
- 1-Boc-4,4-difluoropiperidine
- SB40820
- STL557081
- 281652-10-6
- AM100618
- CS-W001523
- Butyl 4,4-difluoro-1-piperidinecarboxylate
- P11051
- SY098607
- 4,4-Difluoro-piperidine-1-carboxylic acid tert-butyl ester
- N-Boc-4,4-Difluoropiperidine
- J-524664
- BBL103271
-
- MDL: MFCD11054110
- Inchi: 1S/C10H17F2NO2/c1-9(2,3)15-8(14)13-6-4-10(11,12)5-7-13/h4-7H2,1-3H3
- InChI Key: HHBBBPZPEBZLII-UHFFFAOYSA-N
- SMILES: FC1(CCN(C(=O)OC(C)(C)C)CC1)F
Computed Properties
- Exact Mass: 221.12281
- Monoisotopic Mass: 221.123
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 238
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.5A^2
- XLogP3: 2.3
Experimental Properties
- Boiling Point: 247.7±40.0℃ at 760 mmHg
- PSA: 29.54
tert-butyl 4,4-difluoropiperidine-1-carboxylate Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
tert-butyl 4,4-difluoropiperidine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM103727-10g |
tert-butyl 4,4-difluoropiperidine-1-carboxylate |
281652-10-6 | 95%+ | 10g |
$210 | 2021-08-06 | |
| Chemenu | CM103727-25g |
tert-butyl 4,4-difluoropiperidine-1-carboxylate |
281652-10-6 | 95%+ | 25g |
$385 | 2021-08-06 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY098607-1g |
1-Boc-4,4-difluoropiperidine |
281652-10-6 | ≥98% | 1g |
¥64.00 | 2025-04-15 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY098607-5g |
1-Boc-4,4-difluoropiperidine |
281652-10-6 | ≥98% | 5g |
¥203.00 | 2025-04-15 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY098607-10g |
1-Boc-4,4-difluoropiperidine |
281652-10-6 | ≥98% | 10g |
¥500.00 | 2025-04-15 | |
| Apollo Scientific | PC430323-1g |
1-N-Boc-4,4-Difluoropiperidine |
281652-10-6 | 95% | 1g |
£15.00 | 2025-03-21 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | N61970-5g |
tert-Butyl 4,4-difluoropiperidine-1-carboxylate |
281652-10-6 | 5g |
¥950.0 | 2021-09-08 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | N61970-1g |
tert-Butyl 4,4-difluoropiperidine-1-carboxylate |
281652-10-6 | 1g |
¥320.0 | 2021-09-08 | ||
| abcr | AB458218-5 g |
tert-Butyl 4,4-difluoropiperidine-1-carboxylate; . |
281652-10-6 | 5g |
€113.20 | 2022-03-01 | ||
| abcr | AB458218-10 g |
tert-Butyl 4,4-difluoropiperidine-1-carboxylate; . |
281652-10-6 | 10g |
€173.40 | 2022-03-01 |
tert-butyl 4,4-difluoropiperidine-1-carboxylate Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
281652-10-6 (tert-butyl 4,4-difluoropiperidine-1-carboxylate) Related Products
- 1374653-09-4(1,1-Dimethylethyl 4-(2-aminoethyl)-4-fluoro-1-piperidinecarboxylate)
- 1187468-03-6(Tert-butyl 4,4-difluoroazepane-1-carboxylate)
- 1374655-14-7(tert-Butyl 4-fluoro-4-methylpiperidine-1-carboxylate)
- 1257293-84-7(tert-Butyl 3-(4,4-difluoro-1-piperidyl)-azetidine-1-carboxylate)
- 911634-75-8(Tert-butyl 3,3-difluoropiperidine-1-carboxylate)
- 1780864-45-0(Tert-Butyl 11,11-difluoro-2,8-diazaspiro[5.5]undecane-2-carboxylate)
- 178181-55-0(tert-butyl 4-fluoropiperidine-1-carboxylate)
- 1192122-56-7(Tert-butyl 4,4-difluoro-1,4-bipiperidine-1-carboxylate)
- 1303973-27-4(Tert-butyl 3-(aminomethyl)-4,4-difluoropiperidine-1-carboxylate)
- 1263177-97-4(tert-butyl 9,9-difluoro-2,6-diazaspiro[3.5]nonane-6-carboxylate)
Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk